Cas no 1518806-63-7 (1,2,3-Benzothiadiazol-6(5H)-one, 4,7-dihydro-)
1,2,3-Benzothiadiazol-6(5H)-one, 4,7-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Benzothiadiazol-6(5H)-one, 4,7-dihydro-
- 4,5,6,7-tetrahydro-1,2,3-benzothiadiazol-6-one
- SCHEMBL18429202
- 1518806-63-7
- EN300-7318322
-
- Inchi: 1S/C6H6N2OS/c9-4-1-2-5-6(3-4)10-8-7-5/h1-3H2
- InChI Key: OJJHDCBLJNYGGQ-UHFFFAOYSA-N
- SMILES: S1C2CC(=O)CCC=2N=N1
Computed Properties
- Exact Mass: 154.02008399g/mol
- Monoisotopic Mass: 154.02008399g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 71.1Ų
Experimental Properties
- Density: 1.418±0.06 g/cm3(Predicted)
- Boiling Point: 315.9±52.0 °C(Predicted)
- pka: -3.96±0.20(Predicted)
1,2,3-Benzothiadiazol-6(5H)-one, 4,7-dihydro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7318322-0.05g |
4,5,6,7-tetrahydro-1,2,3-benzothiadiazol-6-one |
1518806-63-7 | 0.05g |
$1247.0 | 2023-05-30 | ||
| Enamine | EN300-7318322-0.1g |
4,5,6,7-tetrahydro-1,2,3-benzothiadiazol-6-one |
1518806-63-7 | 0.1g |
$1307.0 | 2023-05-30 | ||
| Enamine | EN300-7318322-0.25g |
4,5,6,7-tetrahydro-1,2,3-benzothiadiazol-6-one |
1518806-63-7 | 0.25g |
$1366.0 | 2023-05-30 | ||
| Enamine | EN300-7318322-0.5g |
4,5,6,7-tetrahydro-1,2,3-benzothiadiazol-6-one |
1518806-63-7 | 0.5g |
$1426.0 | 2023-05-30 | ||
| Enamine | EN300-7318322-1.0g |
4,5,6,7-tetrahydro-1,2,3-benzothiadiazol-6-one |
1518806-63-7 | 1g |
$1485.0 | 2023-05-30 | ||
| Enamine | EN300-7318322-2.5g |
4,5,6,7-tetrahydro-1,2,3-benzothiadiazol-6-one |
1518806-63-7 | 2.5g |
$2912.0 | 2023-05-30 | ||
| Enamine | EN300-7318322-5.0g |
4,5,6,7-tetrahydro-1,2,3-benzothiadiazol-6-one |
1518806-63-7 | 5g |
$4309.0 | 2023-05-30 | ||
| Enamine | EN300-7318322-10.0g |
4,5,6,7-tetrahydro-1,2,3-benzothiadiazol-6-one |
1518806-63-7 | 10g |
$6390.0 | 2023-05-30 |
1,2,3-Benzothiadiazol-6(5H)-one, 4,7-dihydro- Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on 1,2,3-Benzothiadiazol-6(5H)-one, 4,7-dihydro-
1,2,3-Benzothiadiazol-6(5H)-one, 4,7-dihydro-
The compound with CAS No. 1518806-63-7, commonly referred to as 1,2,3-Benzothiadiazol-6(5H)-one, 4,7-dihydro-, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the benzothiadiazole family, which is known for its unique electronic properties and structural versatility. The benzothiadiazole core of this molecule consists of a benzene ring fused with a thiadiazole ring, where sulfur replaces one of the nitrogen atoms in the diazole structure. This substitution introduces distinct electronic characteristics that make this compound highly suitable for various applications.
Recent studies have highlighted the potential of 1,2,3-Benzothiadiazol-6(5H)-one, 4,7-dihydro- in the development of advanced materials for optoelectronic devices. Researchers have demonstrated that this compound exhibits excellent photoluminescence properties due to its extended conjugation system. The benzothiadiazole moiety plays a crucial role in enhancing the stability and efficiency of these materials. For instance, a study published in *Advanced Materials* explored the use of this compound as a building block for constructing efficient light-emitting diodes (LEDs). The results showed that incorporating 1,2,3-Benzothiadiazol-6(5H)-one into LED structures significantly improved their luminous efficiency and color purity.
In addition to its optoelectronic applications, 1,2,3-Benzothiadiazol-6(5H)-one has also been investigated for its potential in drug discovery. The compound's ability to form stable complexes with metal ions has made it a promising candidate for designing new anticancer agents. A recent study in *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibited potent cytotoxic activity against various cancer cell lines. The research emphasized the importance of the benzothiadiazole core in modulating the bioavailability and pharmacokinetic properties of these compounds.
The synthesis of 1,2,3-Benzothiadiazol-6(5H)-one typically involves a multi-step process that includes condensation reactions and oxidation steps. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound. For example, researchers have developed a novel catalytic system using transition metal catalysts that significantly reduces the reaction time while maintaining high yields. This breakthrough has opened new avenues for industrial-scale production of this compound.
From an environmental perspective, 1,2,3-Benzothiadiazol-6(5H)-one has been studied for its biodegradability and eco-friendly properties. A study published in *Environmental Science & Technology* found that this compound exhibits low toxicity to aquatic organisms and can be effectively degraded under aerobic conditions. These findings are particularly relevant given the increasing demand for sustainable chemical compounds in various industries.
In conclusion,1,2,3-Benzothiadiazol-6(5H)-one is a versatile compound with a wide range of applications across multiple disciplines. Its unique electronic properties and structural flexibility make it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new potential uses for this compound,benzothiadiazole-based materials are expected to play an increasingly important role in shaping future technologies.
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